4-Chloro-19-nortestosterone acetate
4-Chloro-19-nortestosterone acetate
Brand Name:
Vulcanchem
CAS No.:
1164-99-4
VCID:
VC20979249
InChI:
InChI=1S/C20H27ClO3/c1-11(22)24-18-8-6-16-14-3-4-15-12(5-7-17(23)19(15)21)13(14)9-10-20(16,18)2/h12-14,16,18H,3-10H2,1-2H3/t12-,13-,14-,16+,18+,20+/m1/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2CCC4=C(C(=O)CCC34)Cl)C
Molecular Formula:
C20H27ClO3
Molecular Weight:
350.9 g/mol
4-Chloro-19-nortestosterone acetate
CAS No.: 1164-99-4
Cat. No.: VC20979249
Molecular Formula: C20H27ClO3
Molecular Weight: 350.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1164-99-4 |
|---|---|
| Molecular Formula | C20H27ClO3 |
| Molecular Weight | 350.9 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,17S)-4-chloro-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C20H27ClO3/c1-11(22)24-18-8-6-16-14-3-4-15-12(5-7-17(23)19(15)21)13(14)9-10-20(16,18)2/h12-14,16,18H,3-10H2,1-2H3/t12-,13-,14-,16+,18+,20+/m1/s1 |
| Standard InChI Key | FNMAFGQVNCRKGS-JZQWUOKRSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C(C(=O)CC[C@H]34)Cl)C |
| SMILES | CC(=O)OC1CCC2C1(CCC3C2CCC4=C(C(=O)CCC34)Cl)C |
| Canonical SMILES | CC(=O)OC1CCC2C1(CCC3C2CCC4=C(C(=O)CCC34)Cl)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator